2,4-D dimethylamine salt

Specification

• Description: Dma 4 ivm herbicide is a brown liquid. A solution of the dimethylammonium salt of the weak organic acid 2,4-dichlorophenoxyacetic acid. Used as an herbicide.
• CAS No.: 2008-39-1
• Molecular Formula: C10H13Cl2NO3
• Molecular Weight: 266.12 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)acetic acid;N-methylmethanamine
• Standard InChI: InChI=1S/C8H6Cl2O3.C2H7N/c9-5-1-2-7(6(10)3-5)13-4-8(11)12;1-3-2/h1-3H,4H2,(H,11,12);3H,1-2H3
• Standard InChI Key: IUQJDHJVPLLKFL-UHFFFAOYSA-N
• Impurities: Dimethyl-N-nitrosamine concentrations up to 0.3 mg/l have been found in some 2,4-D dimethylamine products.; SIXTEEN SAMPLES OF 2,4-D, AS ESTERS AND AMINE SALTS, WERE ANALYZED FOR CHLORINATED DIBENZO-P-DIOXINS. DI-, TRI-, & TETRA-CHLORODIBENZO-P-DIOXINS WERE IDENTIFIED. ESTER FORMULATIONS SHOWED MUCH HIGHER LEVELS OF CONTAMINATION THAN AMINE /2,4-D ESTERS AND AMINE SALTS/
• SMILES: CNC.C1=CC(=C(C=C1Cl)Cl)OCC(=O)O
• Canonical SMILES: C[NH2+]C.C1=CC(=C(C=C1Cl)Cl)OCC(=O)[O-]
• Colorform: White crystals
• Flash Point: greater than 191 °F (NTP, 1992); THE ACID AND SALTS ARE NONFLAMMABLE. HOWEVER, COMMERCIAL FORMULATIONS OF /2,4-D FREE/ ACID MAY HAVE FLASH POINT MINIMUM OF 88 °C (CLEVELAND OPEN CUP) ...
• Melting Point: 86.0 °C; 85-87 °C